Cas no 1361883-00-2 (Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetate)

• Product Name: Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetate
• CAS No: 1361883-00-2
• MF: C₁₂H₁₆F₂N₂O₂
• MW: 258.264450073242
• CID: 4932784
• Update Time: 2025-05-24

Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetate

• Inchi： 1S/C12H16F2N2O2/c1-3-18-11(17)4-8-7(2)16-6-10(12(13)14)9(8)5-15/h6,12H,3-5,15H2,1-2H3
• InChI Key： UVHVWNJQNKWBMM-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(CC(=O)OCC)=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 277
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetate

Recent Advances in the Study of Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetate (CAS: 1361883-00-2)

Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetate (CAS: 1361883-00-2) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug discovery, particularly as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound's unique structural features, including the difluoromethyl and aminomethyl groups, contribute to its reactivity and potential as a building block for more complex molecules. Recent synthetic methodologies have optimized the production of Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetate, with improvements in yield and purity. These advancements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary studies suggest that derivatives of Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetate exhibit promising pharmacological properties. For instance, some analogs have shown inhibitory effects on specific enzymes involved in inflammatory pathways, making them potential candidates for anti-inflammatory drug development. Further mechanistic studies are underway to elucidate the precise molecular targets and modes of action.

Another area of research explores the compound's role in the development of fluorinated pharmaceuticals. The incorporation of fluorine atoms into drug molecules often enhances their metabolic stability and bioavailability. Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetate serves as a versatile precursor for introducing fluorine into biologically active compounds, thereby expanding the toolbox for medicinal chemists.

Recent publications have also highlighted the compound's potential in agrochemical applications. Its structural motifs are being investigated for the design of new pesticides and herbicides, leveraging the difluoromethyl group's ability to modulate biological activity. These studies underscore the compound's versatility beyond pharmaceutical applications.

In conclusion, Ethyl 4-(aminomethyl)-5-(difluoromethyl)-2-methylpyridine-3-acetate (CAS: 1361883-00-2) represents a valuable scaffold in both medicinal and agrochemical research. Ongoing studies are expected to further uncover its potential, paving the way for innovative therapeutic and agricultural solutions. Researchers are encouraged to explore its derivatives and collaborate across disciplines to maximize its impact.